1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• IUPAC Name: 1-(2-fluoro-4-methoxyphenyl)cyclopentan-1-amine
• InChI: InChI=1S/C12H16FNO/c1-15-9-4-5-10(11(13)8-9)12(14)6-2-3-7-12/h4-5,8H,2-3,6-7,14H2,1H3
• InChI Key: HRNSBYIRTNUZBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2(CCCC2)N)F

Description

1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine is a substituted cyclopentylamine featuring a phenyl ring with 2-fluoro and 4-methoxy substituents.

The cyclopentane ring adds conformational rigidity, which can optimize pharmacophore geometry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine typically involves the reaction of 2-fluoro-4-methoxybenzaldehyde with cyclopentylamine under specific conditions . The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity.

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This includes the use of automated reactors, continuous flow systems, and stringent quality control measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemical Information

• Chemical Identification "1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine," is a chemical compound with the CID 82395094 .
• Details PubChem provides details on the structure, chemical names, physical and chemical properties, classification, patents, literature, biological activities, safety/hazards/toxicity information, and supplier lists for the compound .
• Synonyms The compound is also known as 1- (2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine .
• Availability It can be purchased from Biosynth for pharmaceutical testing, as well as from other suppliers .

Potential Areas of Application
While specific applications for this compound are not detailed in the search results, some articles discuss the broader use of chemical compounds in various applications:

• ** Biomedical Research** Radioactive tracers are used in biomedical research for studies .
• ** Material Engineering** Materials are used in engineering for different applications .
• ** Dry and Wet Corrosion** Materials are used to protect underground pipelines .

Mechanism of Action

The mechanism of action of 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and targets involved are still under investigation and may vary depending on the specific application.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical attributes of 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine with analogous compounds:

Compound Name	Substituents (Phenyl Ring)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine	2-F, 4-OCH3	C₁₂H₁₅FNO	208.25*	High lipophilicity; moderate solubility
1-(4-Fluorophenyl)cyclopentan-1-amine	4-F	C₁₁H₁₂FN	177.22	Lower MW; increased metabolic stability
1-(4-Methoxyphenyl)cyclopentan-1-amine HCl	4-OCH3	C₁₂H₁₈ClNO	227.73	Enhanced solubility (HCl salt)
1-(4-Bromophenyl)cyclopentan-1-amine HCl	4-Br	C₁₁H₁₅BrClN	276.60	Bulky Br substituent; used in Suzuki couplings
1-(2,5-Dichlorophenyl)cyclopentan-1-amine	2-Cl, 5-Cl	C₁₁H₁₃Cl₂N	230.14	High steric hindrance; oil form

*Calculated based on structural analogs.

Biological Activity

1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine is a compound of increasing interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including pharmacological effects, molecular mechanisms, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclopentane ring substituted with a 2-fluoro-4-methoxyphenyl group. Its chemical formula is $C_{12}H_{14}FN$ with a molecular weight of approximately 201.25 g/mol. The presence of the fluorine atom and methoxy group influences its lipophilicity and bioavailability, which are critical for its pharmacological efficacy.

Pharmacological Profile

Research indicates that 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine exhibits significant biological activities, particularly in modulating neurotransmitter systems. Preliminary studies suggest it may act as a selective serotonin reuptake inhibitor (SSRI) and has potential applications in treating mood disorders.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
SSRI Activity	Increased serotonin levels
Antidepressant Effects	Behavioral improvement in animal models
Neuroprotective Effects	Reduction in oxidative stress markers

The biological activity of 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine is primarily attributed to its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Binding studies have shown that the compound has a moderate affinity for these receptors, which may underlie its antidepressant effects.

Case Study: Neuroprotective Effects
In a study involving rodent models of depression, administration of the compound resulted in significant reductions in depressive-like behaviors. The mechanism was linked to enhanced neurogenesis and reduced neuroinflammation, suggesting that the compound may also have neuroprotective properties.

In Vitro and In Vivo Studies

In vitro assays have demonstrated that 1-(2-Fluoro-4-methoxyphenyl)cyclopentan-1-amine can inhibit the reuptake of serotonin with an IC50 value comparable to established SSRIs. In vivo studies further corroborate these findings, showing dose-dependent improvements in behavioral tests associated with anxiety and depression.

Table 2: In Vitro and In Vivo Efficacy

Study Type	Methodology	Key Findings
In Vitro	Radiolabeled serotonin uptake assay	IC50 = 30 nM
In Vivo	Forced swim test	Significant reduction in immobility time at 10 mg/kg

Safety and Toxicology

Toxicological assessments indicate that the compound exhibits low acute toxicity. Long-term studies are necessary to establish comprehensive safety profiles, particularly regarding potential neurotoxic effects.